Cas no 1025970-02-8 (4-Chloro-5-fluoro-3-nitroquinoline)

• Product Name: 4-Chloro-5-fluoro-3-nitroquinoline
• CAS No: 1025970-02-8
• MF: C₉H₄ClFN₂O₂
• MW: 226.59166431427
• CID: 4822133
• Update Time: 2023-08-19

4-Chloro-5-fluoro-3-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-fluoro-3-nitroquinoline
• 4-Chloro-5-fluoro-3-nitroquinoline

• Inchi： 1S/C9H4ClFN2O2/c10-9-7(13(14)15)4-12-6-3-1-2-5(11)8(6)9/h1-4H
• InChI Key： NHUPDRIIMFFHOH-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=CC=C(C2=1)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 261
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives